Cas no 2228264-41-1 (4-1-(4-cyclopropylphenyl)ethylpiperidine)

• Product Name: 4-1-(4-cyclopropylphenyl)ethylpiperidine
• CAS No: 2228264-41-1
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 5804148
• PubChem ID: 165672226
• Update Time: 2025-06-15

4-1-(4-cyclopropylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-cyclopropylphenyl)ethylpiperidine
• EN300-1780843
• 2228264-41-1
• 4-[1-(4-cyclopropylphenyl)ethyl]piperidine

• Inchi： 1S/C16H23N/c1-12(14-8-10-17-11-9-14)13-2-4-15(5-3-13)16-6-7-16/h2-5,12,14,16-17H,6-11H2,1H3
• InChI Key： CRACBGPTHOMRSN-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(4-cyclopropylphenyl)ethylpiperidine

Comprehensive Overview of 4-1-(4-cyclopropylphenyl)ethylpiperidine (CAS No. 2228264-41-1): Properties, Applications, and Research Insights

The compound 4-1-(4-cyclopropylphenyl)ethylpiperidine (CAS No. 2228264-41-1) is a specialized piperidine derivative with a unique structural framework, combining a cyclopropylphenyl moiety with an ethylpiperidine backbone. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Researchers are increasingly exploring its role in modulating central nervous system (CNS) targets, particularly in the context of neurodegenerative diseases and pain management, aligning with current trends in precision medicine.

In recent years, the demand for novel piperidine-based compounds like 4-1-(4-cyclopropylphenyl)ethylpiperidine has surged, driven by their versatility in drug discovery. A 2023 study highlighted its potential as a ligand for G-protein-coupled receptors (GPCRs), a hotspot in AI-driven drug design. Computational models suggest its structural analogs could exhibit enhanced blood-brain barrier permeability—a key focus area for neurological therapeutics. This aligns with frequent search queries such as "piperidine CNS drugs" and "small molecule GPCR modulators," reflecting industry priorities.

Synthetic routes to CAS 2228264-41-1 often involve Pd-catalyzed cross-coupling reactions, a technique widely discussed in green chemistry forums. Its cyclopropyl group contributes to metabolic stability, addressing a common challenge in oral drug bioavailability—a topic ranking high in pharma SEO searches. Analytical characterization typically employs LC-MS and NMR spectroscopy, with fragmentation patterns frequently documented in open-access chemistry databases.

Beyond therapeutics, 4-1-(4-cyclopropylphenyl)ethylpiperidine has emerged in material science applications. Its rigid bicyclic structure makes it a candidate for organic semiconductors, coinciding with rising interest in flexible electronics. Patent analyses reveal growing IP activity around its derivatives, particularly for optoelectronic devices—a nexus between chemistry and renewable energy technologies.

Environmental considerations are paramount in contemporary research. The biodegradability profile of piperidine compounds like 2228264-41-1 is under scrutiny, with computational QSAR models predicting low ecotoxicity. This responds to search trends around "sustainable pharmaceutical synthesis." Regulatory databases classify it as non-hazardous under standard handling protocols, though GLP-compliant studies remain ongoing to address REACH compliance requirements.

The commercial landscape for CAS 2228264-41-1 reflects niche demand, with suppliers emphasizing high-purity grades (>98%) for research use. Market intelligence suggests pricing volatility linked to cyclopropyl precursor availability—a factor monitored via chemical supply chain analytics. Academic collaborations are advancing continuous flow synthesis methods to improve scalability, a solution frequently searched alongside "process intensification in fine chemicals."

Future directions may explore its chiral variants for asymmetric catalysis, leveraging the stereocenter at the ethylpiperidine junction. Such developments would intersect with trending topics like "AI-assisted stereochemistry prediction" and "enantioselective synthesis," positioning 4-1-(4-cyclopropylphenyl)ethylpiperidine as a versatile building block in next-gen chemical innovation.